Cas no 225233-98-7 (S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE)

• Product Name: S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE
• CAS No: 225233-98-7
• MF: C₈H₁₄N₂O₄S
• MW: 234.272760868073
• CID: 825344
• PubChem ID: 5057842
• Update Time: 2025-04-19

S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE Chemical and Physical Properties

Names and Identifiers

• S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE
• 3-methyl-3-nitrososulfanyl-2-(propanoylamino)butanoic acid
• S-Nitroso-N-propiony
• SNPP
• DB-231776
• 3-(Nitrosothio)-N-(1-oxopropyl)valine
• DTXSID40407877
• 225233-98-7

• Inchi： 1S/C8H14N2O4S/c1-4-5(11)9-6(7(12)13)8(2,3)15-10-14/h6H,4H2,1-3H3,(H,9,11)(H,12,13)
• InChI Key： XRIWLEWQNCECEP-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C(C(=O)O)NC(CC)=O)N=O

Computed Properties

• Exact Mass: 234.06700
• Monoisotopic Mass: 234.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• PSA: 124.62000
• LogP: 1.99930

S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives